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Compound of Interest

Compound Name: Isotianil

Cat. No.: B1240973

Application Notes and Protocols: In Vitro
Evaluation of Isotianil

For Researchers, Scientists, and Drug Development Professionals

Introduction to Isotianil

Isotianil is a novel fungicide belonging to the thiadiazole-carboxamide chemical class.[1] It
operates through a unique mode of action known as host plant defense induction, categorized
under the Fungicide Resistance Action Committee (FRAC) Group P 03.[1][2] Unlike
conventional fungicides that exhibit direct antimicrobial activity, Isotianil acts as a plant
activator.[3][4] It stimulates the plant's innate immune system, leading to Systemic Acquired
Resistance (SAR), which provides broad-spectrum and long-lasting protection against a variety
of pathogens.

A critical characteristic of Isotianil is its lack of direct toxicity to pathogenic fungi and bacteria in
in vitro settings. Instead of inhibiting fungal growth directly, it primes the plant for a more robust
and rapid defense response upon pathogen attack. This is a key consideration for researchers

designing experiments to evaluate its efficacy.
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Isotianil's mechanism involves the activation of the salicylic acid (SA) signaling pathway within
the plant, a crucial component of SAR. Treatment with Isotianil leads to the upregulation of
pathogenesis-related (PR) genes, such as PR1 and NPR1, which serve as markers for SAR
activation. Furthermore, it has been observed to induce the accumulation of defense-related
enzymes like lipoxygenase, phenylalanine ammonia-lyase (PAL), and chitinase. Chitinases are
particularly important as they can directly degrade the chitin in fungal cell walls, thereby
inhibiting pathogen growth and spread within the plant tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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